Cas no 1315331-81-7 (caerulomycin J)
caerulomycin J structure
Product Name:caerulomycin J
CAS No:1315331-81-7
MF:C13H13N3O2
MW:243.261222600937
CID:2047174
PubChem ID:53484027
Update Time:2025-04-21
caerulomycin J Chemical and Physical Properties
Names and Identifiers
-
- caerulomycin J
- N-[(4-hydroxy-2,2'-bipyridin-6-yl)methyl]acetamide
- Q27137570
- CHEBI:69229
- CHEMBL1823035
- DTXSID001223744
- N-[(4-Hydroxy[2,2'-bipyridin]-6-yl)methyl]acetamide
- 1315331-81-7
- N-[(4-Hydroxy[2,2a(2)-bipyridin]-6-yl)methyl]acetamide
-
- Inchi: 1S/C13H13N3O2/c1-9(17)15-8-10-6-11(18)7-13(16-10)12-4-2-3-5-14-12/h2-7H,8H2,1H3,(H,15,17)(H,16,18)
- InChI Key: IXDVQWRMMLGZLB-UHFFFAOYSA-N
- SMILES: O=C1C=C(C2C=CC=CN=2)NC(=C1)CNC(C)=O
Computed Properties
- Exact Mass: 243.100776666g/mol
- Monoisotopic Mass: 243.100776666g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 413
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 71.1Ų
caerulomycin J Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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